Cas no 2228168-50-9 (5-bromo-2-(oxiran-2-yl)methyl-1H-indole)

• Product Name: 5-bromo-2-(oxiran-2-yl)methyl-1H-indole
• CAS No: 2228168-50-9
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 6300488
• PubChem ID: 165644363
• Update Time: 2025-06-13

5-bromo-2-(oxiran-2-yl)methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(oxiran-2-yl)methyl-1H-indole
• EN300-1918335
• 2228168-50-9
• 5-bromo-2-[(oxiran-2-yl)methyl]-1H-indole

• Inchi： 1S/C11H10BrNO/c12-8-1-2-11-7(3-8)4-9(13-11)5-10-6-14-10/h1-4,10,13H,5-6H2
• InChI Key： JQBNVHUEBYCDBM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(CC1CO1)N2

Computed Properties

• Exact Mass: 250.99458g/mol
• Monoisotopic Mass: 250.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.3Ų

Additional information on 5-bromo-2-(oxiran-2-yl)methyl-1H-indole

Comprehensive Overview of 5-bromo-2-(oxiran-2-yl)methyl-1H-indole (CAS No. 2228168-50-9): Properties, Applications, and Research Insights

The compound 5-bromo-2-(oxiran-2-yl)methyl-1H-indole (CAS No. 2228168-50-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and organic synthesis research. This bromo-substituted indole derivative features an epoxide (oxirane) functional group, making it a versatile intermediate for the development of bioactive molecules. Its molecular framework combines the indole core—a privileged scaffold in drug discovery—with reactive epoxide and bromine moieties, enabling diverse chemical transformations.

Recent trends in medicinal chemistry highlight the growing demand for functionalized indoles, particularly those with halogen substituents like bromine, which facilitate cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig). The oxirane ring in CAS 2228168-50-9 offers additional reactivity for ring-opening reactions, a feature exploited in the synthesis of anticancer agents and CNS-targeting compounds. Researchers frequently search for "indole epoxide derivatives" or "bromoindole synthetic applications," reflecting its relevance in small-molecule drug development.

From a synthetic chemistry perspective, 5-bromo-2-(oxiran-2-yl)methyl-1H-indole serves as a key building block for polymer modifications and bioconjugation. Its electrophilic epoxide group reacts readily with nucleophiles (e.g., amines, thiols), while the 5-bromo position allows for palladium-catalyzed functionalization. These properties align with the industry's shift toward click chemistry and fragment-based drug design, addressing popular queries like "how to modify indole derivatives" or "epoxide reactivity in heterocycles."

In material science, this compound's dual functionality enables the creation of advanced epoxy resins with enhanced thermal stability. The indole moiety contributes to π-stacking interactions, a sought-after feature in organic electronics and semiconductor materials. Studies indexed under "CAS 2228168-50-9 applications" often explore its role in photoluminescent materials, responding to the surge in OLED research.

Environmental and green chemistry considerations have also shaped research around 5-bromo-2-(oxiran-2-yl)methyl-1H-indole. Scientists investigate catalyst-free epoxide ring openings or solvent-free reactions to improve sustainability—topics frequently searched as "eco-friendly indole synthesis." Its stability under microwave-assisted conditions further supports energy-efficient protocols.

Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy (notably 13C-NMR for the oxirane carbons), and mass spectrometry. The bromine isotope pattern in MS spectra serves as a diagnostic marker, a technique often queried as "identifying brominated compounds by MS." Patent literature reveals its utility in kinase inhibitor scaffolds, correlating with rising interest in "indole-based therapeutics."

Future directions for CAS 2228168-50-9 may include covalent inhibitor design (leveraging its epoxide warhead) and PROTAC development, aligning with trending searches like "targeted protein degradation." As AI-driven molecular design advances, compounds with such multifunctional architectures gain prominence in virtual screening libraries, underscoring its enduring scientific value.